Cas no 173838-59-0 (2-(pyridin-2-yl)-1,3-thiazol-4-ylmethanol)

• Product name: 2-(pyridin-2-yl)-1,3-thiazol-4-ylmethanol
• CAS No: 173838-59-0
• MF: C₉H₈N₂OS
• MW: 192.237620353699
• CID: 4612653

2-(pyridin-2-yl)-1,3-thiazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [2-(pyridin-2-yl)-1,3-thiazol-4-yl]methanol
• (2-(pyridin-2-yl)thiazol-4-yl)methanol
• 2-(pyridin-2-yl)-1,3-thiazol-4-ylmethanol

• Inchi： 1S/C9H8N2OS/c12-5-7-6-13-9(11-7)8-3-1-2-4-10-8/h1-4,6,12H,5H2
• InChI Key： SVDAGPDUMJCEPH-UHFFFAOYSA-N
• SMILES： S1C=C(CO)N=C1C1=NC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-(pyridin-2-yl)-1,3-thiazol-4-ylmethanol

Comprehensive Overview of 2-(Pyridin-2-yl)-1,3-thiazol-4-ylmethanol (CAS No. 173838-59-0)

The compound 2-(pyridin-2-yl)-1,3-thiazol-4-ylmethanol (CAS No. 173838-59-0) is a heterocyclic organic molecule featuring a pyridine ring fused with a thiazole moiety, further functionalized with a hydroxymethyl group. This unique structure positions it as a versatile intermediate in pharmaceutical research, material science, and agrochemical applications. Its molecular formula, C₉H₈N₂OS, highlights its potential for diverse chemical modifications, making it a subject of interest in modern synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 2-(pyridin-2-yl)-1,3-thiazol-4-ylmethanol has surged due to their role in drug discovery. Researchers frequently explore its derivatives for antimicrobial, anti-inflammatory, and anticancer properties, aligning with the growing focus on precision medicine and targeted therapies. The compound’s thiazole core is particularly noteworthy, as it mimics bioactive motifs found in natural products and FDA-approved drugs.

From a synthetic perspective, CAS No. 173838-59-0 serves as a building block for catalysis and ligand design, especially in transition-metal complexes. Its pyridyl-thiazole scaffold can coordinate with metals like palladium or copper, enabling applications in cross-coupling reactions—a hot topic in green chemistry and sustainable synthesis. This aligns with industry trends toward atom-efficient methodologies and reduced waste.

Analytical characterization of 2-(pyridin-2-yl)-1,3-thiazol-4-ylmethanol typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography, techniques frequently searched by chemists for structure elucidation. Its solubility in polar solvents like DMSO or methanol also makes it compatible with high-throughput screening platforms, a key requirement in drug development pipelines.

Beyond pharmaceuticals, this compound’s photophysical properties attract attention in optoelectronics. The conjugated system of the pyridine-thiazole backbone may contribute to luminescent materials for OLEDs or sensors, addressing the booming demand for energy-efficient technologies. Such applications resonate with global interest in renewable energy solutions.

In summary, 2-(pyridin-2-yl)-1,3-thiazol-4-ylmethanol (CAS No. 173838-59-0) exemplifies the intersection of medicinal chemistry, materials science, and catalysis. Its multifunctionality and adaptability to structure-activity relationship (SAR) studies ensure its relevance in both academic and industrial settings, answering the call for innovative chemical entities in a rapidly evolving scientific landscape.